Cas no 75914-87-3 (1H-Purine-2,6-dione,3-(2,2-dimethylpropyl)-3,9-dihydro-)

• Product Name: 1H-Purine-2,6-dione,3-(2,2-dimethylpropyl)-3,9-dihydro-
• CAS No: 75914-87-3
• MF: C₁₀H₁₄N₄O₂
• MW: 222.243761539459
• CID: 571537
• PubChem ID: 3059000
• Update Time: 2025-04-19

1H-Purine-2,6-dione,3-(2,2-dimethylpropyl)-3,9-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,3-(2,2-dimethylpropyl)-3,9-dihydro-
• 3-(2,2-dimethylpropyl)-7H-purine-2,6-dione
• D 4034
• SCHEMBL10980302
• 75914-87-3
• JJWWTHLTVJGGOA-UHFFFAOYSA-N
• 1H-Purine-2,6-dione, 3,7-dihydro-3-(2,2-dimethylpropyl)-
• 3,7-Dihydro-3-(2,2-dimethylpropyl)-1H-purine-2,6-dione
• DTXSID70226836

• Inchi： 1S/C10H14N4O2/c1-10(2,3)4-14-7-6(11-5-12-7)8(15)13-9(14)16/h5H,4H2,1-3H3,(H,11,12)(H,13,15,16)
• InChI Key： JJWWTHLTVJGGOA-UHFFFAOYSA-N
• SMILES： O=C1NC(C2=C(N=CN2)N1CC(C)(C)C)=O

Computed Properties

• Exact Mass: 222.112
• Monoisotopic Mass: 222.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.269
• Refractive Index: 1.561